Cas no 367922-08-5 (Butane, 1,2-dibromo-4,4-diethoxy-1,1,2-trifluoro-)

• Product Name: Butane, 1,2-dibromo-4,4-diethoxy-1,1,2-trifluoro-
• CAS No: 367922-08-5
• MF: C₈H₁₃Br₂F₃O₂
• MW: 357.990832090378
• CID: 3951783
• PubChem ID: 15543700
• Update Time: 2025-04-22

Butane, 1,2-dibromo-4,4-diethoxy-1,1,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Butane, 1,2-dibromo-4,4-diethoxy-1,1,2-trifluoro-
• DTXSID301234235
• 367922-08-5

• Inchi： 1S/C8H13Br2F3O2/c1-3-14-6(15-4-2)5-7(9,11)8(10,12)13/h6H,3-5H2,1-2H3
• InChI Key： DZXZCGSFSHXVCF-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)Br)(CC(OCC)OCC)F

Computed Properties

• Exact Mass: 357.92139Da
• Monoisotopic Mass: 355.92344Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 18.5Ų